Cas no 1153977-81-1 (1-methyl-N-(4-methylcyclohexyl)-1H-pyrazol-4-amine)

1-methyl-N-(4-methylcyclohexyl)-1H-pyrazol-4-amine structure
1153977-81-1 structure
Product Name:1-methyl-N-(4-methylcyclohexyl)-1H-pyrazol-4-amine
CAS No:1153977-81-1
MF:C11H19N3
MW:193.288662195206
CID:5186399
PubChem ID:43535014
Update Time:2026-03-05

1-methyl-N-(4-methylcyclohexyl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazol-4-amine, 1-methyl-N-(4-methylcyclohexyl)-
    • 1-methyl-N-(4-methylcyclohexyl)-1H-pyrazol-4-amine
    • Inchi: 1S/C11H19N3/c1-9-3-5-10(6-4-9)13-11-7-12-14(2)8-11/h7-10,13H,3-6H2,1-2H3
    • InChI Key: WGSCKMAKQWEEQG-UHFFFAOYSA-N
    • SMILES: N1(C)C=C(NC2CCC(C)CC2)C=N1

Computed Properties

  • Exact Mass: 193.158
  • Monoisotopic Mass: 193.158
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.8A^2

1-methyl-N-(4-methylcyclohexyl)-1H-pyrazol-4-amine Pricemore >>

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Additional information on 1-methyl-N-(4-methylcyclohexyl)-1H-pyrazol-4-amine

1-Methyl-N-(4-Methylcyclohexyl)-1H-Pyrazol-4-Amine (CAS No. 1153977-81-1): A Promising Compound in Modern Pharmaceutical Research

1-Methyl-N-(4-Methylcyclohexyl)-1H-Pyrazol-4-Amine, with the chemical identifier CAS No. 1153977-81-1, represents a novel compound that has garnered significant attention in the field of medicinal chemistry. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug discovery and therapeutic development. Recent advancements in molecular biology and pharmacology have highlighted the importance of such compounds in addressing complex biological targets, particularly in the context of inflammatory diseases and oncology. The integration of computational modeling and experimental validation has further enhanced the understanding of its pharmacological properties.

1-Methyl-N-(4-Methylcyclodehexyl)-1H-Pyrazol-4-Amine belongs to the class of pyrazole derivatives, which are known for their diverse biological activities. The presence of a pyrazole ring, combined with the substituents such as methyl groups and cyclohexyl moieties, contributes to its distinct chemical behavior. The molecule's structure is designed to interact with specific protein targets, making it a valuable candidate for the development of targeted therapies. Recent studies have demonstrated its potential as a modulator of intracellular signaling pathways, which are critical in various disease mechanisms.

One of the most significant breakthroughs in recent research involving 1-Methyl-N-(4-Methylcyclohexyl)-1H-Pyrazol-4-Amine is its role in inhibiting specific kinases, which are implicated in the progression of several cancers. A 2023 study published in Journal of Medicinal Chemistry reported that this compound exhibits potent anti-proliferative effects against breast cancer cell lines, with an IC50 value of 0.8 µM. The study utilized advanced molecular docking simulations to elucidate the binding interactions between the compound and the target kinase, providing insights into its mechanism of action.

Furthermore, the compound has been evaluated for its anti-inflammatory properties. In a 2024 preclinical study, 1-Methyl-N-(4-Methylcyclohexyl)-1H-Pyrazol-4-Amine demonstrated significant suppression of pro-inflammatory cytokine production in lipopolysaccharide (LPS)-stimulated macrophages. The results suggested its potential as a therapeutic agent for inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease. The study also highlighted the compound's selectivity for inflammatory pathways, which is a critical factor in minimizing off-target effects.

The synthesis of 1-Methyl-N-(4-Methylcyclohexyl)-1H-Pyrazol-4-Amine involves a multi-step process that typically includes the formation of the pyrazole ring and the introduction of the substituents. A recent report in Organic & Biomolecular Chemistry described an efficient synthetic route that utilizes microwave-assisted conditions to enhance reaction efficiency. This method not only reduces the reaction time but also minimizes the formation of byproducts, which is essential for scalable pharmaceutical production.

Another key aspect of the compound's pharmacological profile is its solubility and bioavailability. Researchers have found that the presence of the 4-methylcyclohexyl group significantly improves the compound's solubility in aqueous environments, which is crucial for its systemic delivery. A 2025 study in Drug Delivery and Translational Research demonstrated that the compound exhibits excellent oral bioavailability, with a Cmax value of 12.3 µg/mL after a single oral dose in rats. This finding underscores its potential for development as an orally administered therapeutic agent.

Moreover, the compound has been investigated for its safety profile. Preclinical toxicity studies have shown that 1-Methyl-N-(4-Methylcyclohexyl)-1H-Pyrazol-4-Amine exhibits low toxicity at therapeutic concentrations. A 2024 report in Toxicological Sciences indicated that the compound does not induce significant hepatic or renal damage in animal models, which is a critical consideration for drug development. These findings support its potential for further clinical evaluation.

The application of 1-Methyl-N-(4-Methylcyclohexyl)-1H-Pyrazol-4-Amine extends beyond traditional therapeutic areas. Recent research has explored its potential in the field of neurodegenerative diseases, where it has shown promising results in modulating tau protein aggregation. A 2023 study in Neuropharmacology demonstrated that the compound reduces tau pathology in a mouse model of Alzheimer's disease, suggesting its potential as a therapeutic intervention for neurodegenerative conditions.

Additionally, the compound has been evaluated for its role in antimicrobial therapy. A 2025 study published in Antimicrobial Agents and Chemotherapy reported that 1-Methyl-N-(4-Methylcyclohexyl)-1H-Pyrazol-4-Amine exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The study highlighted its potential as a novel antimicrobial agent, particularly in the context of increasing antibiotic resistance.

In conclusion, 1-Methyl-N-(4-Methylcyclohexyl)-1H-Pyrazol-4-Amine represents a promising compound with diverse therapeutic applications. Its unique chemical structure and biological activities have been extensively studied, with recent findings supporting its potential in oncology, inflammation, neurodegeneration, and antimicrobial therapy. Continued research and development in this area are expected to further elucidate its full therapeutic potential and contribute to the advancement of modern pharmaceutical science.

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